Cas no 28363-79-3 (1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI))

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Properties

Names and Identifiers

• 1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI)
• DIMETHYL 3-METHYL-TRANS-1,2-CYCLOPROPANEDICARBOXYLATE
• NULL
• (+-)-3-Methyl-cyclopropan-dicarbonsaeure-(1r.2t)-dimethylester
• (+-)-3-methyl-cyclopropane-dicarboxylic acid-(1r.2t)-dimethyl ester
• TRANS-DIMETHYL 3-METHYL-1,2-CYCLOPROPANEDICARBOXYLATE
• dimethyl(1r,2r)-3-methylcyclopropane-1,2-dicarboxylate
• DTXSID60951044
• dimethyl 3-methyl-trans-1,2-cyclopropane dicarboxylate
• Trans-dimethyl3-methylcyclopropane-1,2-dicarboxylate
• 28363-79-3
• RXDPFIPAMAIMFJ-PHDIDXHHSA-N
• SCHEMBL2953602
• (1R,2R)-dimethyl 3-methylcyclopropane-1,2-dicarboxylate
• dimethyl (1R,2R)-3-methylcyclopropane-1,2-dicarboxylate
• Trans-dimethyl 3-methylcyclopropane-1,2-dicarboxylate
• +Expand

• InChIKey： RXDPFIPAMAIMFJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O4/c1-4-5(7(9)11-2)6(4)8(10)12-3/h4-6H,1-3H3
• SMILES： COC(C1C(C)C1C(OC)=O)=O

Computed Properties

• Exact Mass: 172.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 172.073559
• Heavy Atom Count: 12
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 0.21450
• PSA: 52.60000
• Refractive Index: 1.444-1.446
• Boiling Point: 100 °C (18 mmHg)
• Flash Point: 102.3 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2104 (rough estimate)

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Security Information

• Safety Instruction： 24/25
• Risk Phrases：R24/25

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2917209090

  Overview:

  HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%